(1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazol-4-yl)(morpholino)methanone

• IUPAC Name: (1-benzyl-5-pyrrol-1-yltriazol-4-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H19N5O2/c24-18(22-10-12-25-13-11-22)16-17(21-8-4-5-9-21)23(20-19-16)14-15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key: LWEYGZDENRVCFA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(N(N=N2)CC3=CC=CC=C3)N4C=CC=C4
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

(1-benzyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazol-4-yl)(morpholino)methanone, also known as BPTM, is a compound that has gained attention in scientific research due to its potential therapeutic applications. BPTM is a triazole-based compound that has been synthesized using various methods.

Scientific Research Applications

Antimicrobial Properties

Imidazole derivatives exhibit significant antimicrobial activity. Researchers have synthesized various imidazole-containing compounds, including those with benzyl and pyrrole moieties. . Further investigations into its specific mechanisms of action and efficacy are warranted.

Future Directions

The future directions of research on this compound could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential applications in various fields could be explored.